Cas no 163589-31-9 (4-Hydroxy Ropivacaine)

• Product Name: 4-Hydroxy Ropivacaine
• CAS No: 163589-31-9
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 904769
• PubChem ID: 10424332
• Update Time: 2025-06-07

4-Hydroxy Ropivacaine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy Ropivacaine
• N-(4-hydroxy-2,6-dimethylphenyl)-1-propylpiperidine-2-carboxamide
• 4'-Hydroxyropivacaine
• DTXSID20439732
• 163589-31-9

• Inchi： 1S/C17H26N2O2/c1-4-8-19-9-6-5-7-15(19)17(21)18-16-12(2)10-14(20)11-13(16)3/h10-11,15,20H,4-9H2,1-3H3,(H,18,21)
• InChI Key： BWDXZCNWLNJBBI-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCN1CCC)NC1C(C)=CC(=CC=1C)O

Computed Properties

• Exact Mass: 290.19900
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.57000
• LogP: 3.22290

Additional information on 4-Hydroxy Ropivacaine

Introduction to 4-Hydroxy Ropivacaine (CAS No. 163589-31-9)

4-Hydroxy Ropivacaine, identified by its Chemical Abstracts Service (CAS) number 163589-31-9, is a significant compound in the field of pharmaceutical chemistry and anesthetics. This compound is a derivative of ropivacaine, a widely used local anesthetic known for its potent and long-lasting effects. The hydroxyl group introduced in 4-Hydroxy Ropivacaine modifies its pharmacokinetic and pharmacodynamic properties, making it a subject of extensive research in medicinal chemistry.

The structure of 4-Hydroxy Ropivacaine consists of a piperidine ring substituted with a hydroxyl group, an isobutyl side chain, and an amide functional group. This molecular configuration contributes to its unique solubility profile and interaction with neural receptors, which are critical for its anesthetic efficacy. Unlike its parent compound ropivacaine, the hydroxyl substitution in 4-Hydroxy Ropivacaine may alter its metabolic pathways, potentially offering advantages in terms of reduced systemic toxicity and prolonged analgesic duration.

Recent advancements in the study of local anesthetics have highlighted the importance of structural modifications to optimize therapeutic outcomes. 4-Hydroxy Ropivacaine has been investigated for its potential use in regional anesthesia, particularly in procedures requiring prolonged analgesia. Its enhanced lipophilicity compared to ropivacaine suggests improved penetration into nerve tissues, which could make it more effective in certain clinical scenarios.

One of the most compelling aspects of 4-Hydroxy Ropivacaine is its potential for reducing the incidence of systemic side effects associated with traditional local anesthetics. Studies have demonstrated that the hydroxyl group can influence the compound's interaction with plasma proteins, potentially leading to lower systemic absorption rates. This property is particularly valuable in patients with compromised liver or kidney function, where drug clearance may be impaired.

The pharmacological profile of 4-Hydroxy Ropivacaine has been compared to other amide-based local anesthetics such as bupivacaine and levobupivacaine. While these compounds share similar mechanisms of action, the hydroxyl substitution in 4-Hydroxy Ropivacaine may confer distinct advantages in terms of onset time and duration of action. Preliminary clinical trials have shown promising results, indicating that 4-Hydroxy Ropivacaine could be a valuable alternative for patients requiring extended periods of anesthesia.

In the realm of medicinal chemistry, the synthesis and optimization of 4-Hydroxy Ropivacaine have been areas of active research. The introduction of the hydroxyl group requires precise synthetic methodologies to ensure high yield and purity. Advances in catalytic processes and chiral resolution techniques have enabled more efficient production methods, making large-scale synthesis feasible for clinical applications.

The role of computational chemistry in understanding the behavior of 4-Hydroxy Ropivacaine cannot be overstated. Molecular modeling studies have provided insights into how the hydroxyl group influences protein binding affinity and receptor interaction. These computational approaches have complemented experimental data, allowing researchers to predict potential drug-drug interactions and optimize dosing regimens.

From a regulatory perspective, the development of new local anesthetics like 4-Hydroxy Ropivacaine must adhere to stringent safety and efficacy standards. Regulatory agencies require comprehensive toxicological studies to assess potential risks associated with prolonged exposure. The unique pharmacological properties of 4-Hydroxy Ropivacaine have prompted regulators to evaluate its safety profile carefully before approving it for clinical use.

The future prospects for 4-Hydroxy Ropivacaine are promising, with ongoing research exploring its potential applications beyond regional anesthesia. Investigational studies are examining its efficacy in chronic pain management and as an adjunctive therapy for conditions such as fibromyalgia. The ability to modulate pain perception without significant systemic side effects makes 4-Hydroxy Ropivacaine a compelling candidate for novel therapeutic strategies.

In conclusion, 4-Hydroxy Ropivacaine (CAS No. 163589-31-9) represents a significant advancement in the field of local anesthetics. Its unique structural features offer potential benefits over traditional agents, including improved analgesic duration and reduced systemic toxicity. As research continues to uncover new applications and refine synthetic methodologies, 4-Hydroxy Ropivacaine is poised to play a crucial role in modern pain management practices.